4-bromo-2-fluoro-N-(naphthalen-1-yl)benzamide
Description
4-bromo-2-fluoro-N-(naphthalen-1-yl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also commonly known as BFN, and its chemical formula is C17H11BrFNO.
Scientific Research Applications
Synthesis and Characterization
Aryl carboxamides, including compounds like 4-bromo-2-fluoro-N-(naphthalen-1-yl)benzamide, are useful structural units found in several biologically active compounds. Research has explored the synthesis of mono- and difluoronaphthoic acids from corresponding bromo compounds through electrophilic fluorination, highlighting the potential for creating a variety of fluorinated organic molecules with potential applications in medicinal chemistry and material science (Tagat et al., 2002).
Fluorescent Probes and Cell Imaging
Modifications of naphthalene derivatives, including those similar to this compound, have been explored for creating photochemically stable fluorescent compounds. These compounds exhibit superior self-assembly in solution and have been utilized in developing fluorescent films sensitive to specific vapors, demonstrating their potential in sensing applications (Fan et al., 2016). Additionally, naphthalene-based probes have been studied for their two-photon absorption properties, enabling enhanced spatiotemporal control in live cell imaging (Yu et al., 2013).
Material Science
Research into the synthesis of aromatic polyamides containing pendant naphthalene units, akin to this compound, has shown promise in creating novel materials with potential applications in high-performance polymers and advanced composites. These materials exhibit good solubility in polar solvents and high thermal stability, indicating their suitability for various industrial applications (Ghodke et al., 2021).
properties
IUPAC Name |
4-bromo-2-fluoro-N-naphthalen-1-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrFNO/c18-12-8-9-14(15(19)10-12)17(21)20-16-7-3-5-11-4-1-2-6-13(11)16/h1-10H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFPNAFGWTDAFRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C=C(C=C3)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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